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Primary Hazards and Safety Precautions

While quantitative exposure limits are unavailable, some hazard information exists.

GHS Hazard Statement: Iodine tribromide is labeled with the GHS code H314, which means it
causes severe skin burns and eye damage [1].

Precautionary Measures: The corresponding safety measures include:
P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
P280: Wear protective gloves/protective clothing/eye protection/face protection.

P310: Immediately call a poison center or doctor/physician [1].

Context from Related Iodine Compounds

The safety data for molecular iodine (I₂) can provide a useful, conservative reference point, as iodine

tribromide may decompose or react to release iodine. The table below lists the established exposure limits

for iodine (I₂).

Organization Exposure Limit Type Value

OSHA PEL Ceiling (C) Limit 0.1 ppm (1 mg/m³) [2] [3]

NIOSH REL Ceiling (C) Limit 0.1 ppm (1 mg/m³) [4] [3]
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Organization Exposure Limit Type Value

ACGIH TLV Ceiling (C) Limit 0.1 ppm (1 mg/m³) [4]

NIOSH IDLH Immediately Dangerous to Life or Health 2 ppm [4] [3]

The following diagram outlines the key hazards associated with iodine, which are important to consider

when handling iodine tribromide.

Iodine Tribromide / Iodine

Hazards

Inhalation & Ingestion Skin & Eye Contact Chemical Reactivity

Respiratory irritation Headache & chest tightness Systemic toxicity Severe skin burns Eye damage Skin rash / hypersensitivity Reacts with ammonia Reacts with acetylene Reacts with active metals
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Experimental & Handling Protocols

Based on the identified hazards, the following protocols are recommended for handling iodine tribromide.

Engineering Controls: Use a fume hood or ensure local exhaust ventilation is adequate to prevent
worker exposure [2] [3].

Personal Protective Equipment (PPE):
Skin & Body: Wear protective gloves and clothing to prevent skin contact.

Eyes: Use chemical safety goggles or a face shield.
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Respiratory: If engineering controls are insufficient, use a respirator for protection against

vapors and mists. The specific type should be selected based on airborne concentration [3].
First Aid:

Eye Contact: Immediately irrigate with copious amounts of water for several minutes.
Skin Contact: Wash immediately with soap and plenty of water.

Ingestion: Seek medical attention immediately.
Inhalation: Move to fresh air and provide respiratory support if needed [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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